4-(2,4-dichlorophenoxy)-N-(2,6-dichlorophenyl)butanamide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-(2,6-dichlorophenyl)butanamide
• InChI: InChI=1S/C16H13Cl4NO2/c17-10-6-7-14(13(20)9-10)23-8-2-5-15(22)21-16-11(18)3-1-4-12(16)19/h1,3-4,6-7,9H,2,5,8H2,(H,21,22)
• InChI Key: VBICYJGTAWLEBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C16H13Cl4NO2
• Molecular Weight: 393.1 g/mol

Description

4-(2,4-dichlorophenoxy)-N-(2,6-dichlorophenyl)butanamide, commonly known as 'Dicamba', is a synthetic herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness in controlling weeds.

Mechanism of Action

Dicamba works by mimicking the action of the plant hormone auxin. It binds to the auxin receptor and causes the plant to grow uncontrollably, leading to its death. Dicamba is a selective herbicide, meaning it only affects broadleaf weeds and does not harm grasses.
Biochemical and Physiological Effects:
Dicamba has been shown to have a variety of biochemical and physiological effects on plants. It can affect the growth and development of plants by altering the expression of genes involved in cell division and differentiation. Dicamba can also affect the metabolism of plants by altering the activity of enzymes involved in photosynthesis and respiration.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in lab experiments. It is a relatively inexpensive herbicide that is readily available. It is also highly effective in controlling broadleaf weeds, making it useful for studying the effects of herbicides on plants. However, Dicamba has some limitations for use in lab experiments. It can be toxic to some plant species, making it difficult to use in experiments involving multiple plant species. Additionally, Dicamba can persist in soil for long periods of time, making it difficult to control its effects on plants.

Future Directions

There are several future directions for research on Dicamba. One area of research is the development of new herbicides that are more effective and less harmful to the environment. Another area of research is the study of the effects of Dicamba on soil microorganisms and the development of new methods for controlling weeds. Additionally, research on the molecular mechanism of action of Dicamba could lead to the development of new herbicides that are more selective and effective.

Scientific Research Applications

Dicamba is widely used in scientific research to study the effects of herbicides on plants. It is used to study the mechanism of action of herbicides and to develop new herbicides that are more effective and less harmful to the environment. Dicamba is also used in research to study the effects of herbicides on soil microorganisms and to develop new methods for controlling weeds.